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Compound of Interest

2-(4-Benzhydrylpiperazin-1-
Compound Name:
yl)ethanol

Cat. No.: B180287

Technical Safety Guide: 2-(4-
Benzhydrylpiperazin-1-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available safety information for 2-(4-
Benzhydrylpiperazin-1-yl)ethanol (CAS No. 10527-64-7). A complete and verified Safety
Data Sheet (SDS) from a primary manufacturer was not available at the time of writing. The
information presented here is collated from various sources and may be incomplete. It is
intended for informational purposes only and should not be substituted for a comprehensive
risk assessment or an official SDS. All personnel handling this chemical should exercise
caution and adhere to standard laboratory safety practices.

Chemical Identification and Properties

This section outlines the basic chemical identifiers and the limited available physical and
chemical properties of 2-(4-Benzhydrylpiperazin-1-yl)ethanol.
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Property Value Source
CAS Number 10527-64-7 [LI[21031[41[5]
Molecular Formula C19H24N20 [11[2][3]
Molecular Weight 296.41 g/mol [21[31[5]
1-Diphenylmethyl-4-(2-
hydroxyethyl)piperazine, 4-
Benzhydryl-1-
Synonyms : : I [11[31[5]
piperazineethanol, Cetirizine
Related Compound B (USP),
Manidipine Impurity 1
Boiling Point 180 °C (at 0.01 Torr) [1]

Density (Predicted)

1.115 + 0.06 g/cm3

[1]

Vapor Pressure

1.333Pa at 180°C

[1]

pKa (Predicted) 14.96 + 0.10 [1]
Appearance Data not available [1]
Melting Point Data not available [1]
Flash Point Data not available [1]
Solubility Data not available [1]

Hazard Identification and Classification

Comprehensive GHS classification for this compound is not consistently available. One source

suggests it is harmful if swallowed. However, without a complete SDS, a full hazard profile

cannot be established. The compound is known to be a piperazine derivative with potential

psychoactive effects, suggesting it may target the central nervous system.[1] It is also identified

as an impurity in the manufacturing of Manidipine.[3]
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Hazard Statement Classification

Source

) Acute Toxi
Harmful if swallowed

city, Oral (Category

4) - Implied

Note: The GHS classification is not definitively established from multiple corroborating sources.

First-Aid Measures

In the absence of a specific SDS, the following first-aid measures are based on general

principles for handling laboratory chemicals.

Route of Exposure

Immediate Action

Rinse mouth.
Do NOT induce vomiting.

#-| Ingestion

> Drink water (two glasses at most).

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.

Chemical Exposure

».| Remove contaminated clothing.

Skin Contact

Wash skin with soap and water.

Medical Attention

Seek Immediate

Medical Attention

Move to fresh air.

P Inhalation

A4

Provide artificial respiration if not breathing.

Click to download full resolution via product page

First-Aid Response Workflow

Handling and Storage
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Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

chemical.
Aspect Recommendation
Use in a well-ventilated area or under a
chemical fume hood.[3] Avoid contact with skin,
Handling eyes, and clothing. Do not breathe dust or
vapors. Wear appropriate personal protective
equipment (PPE).
Store in a tightly closed container in a cool, dry,
Storage and well-ventilated place. Recommended

storage temperature is 2-8°C.[5]

Personal Protective Equipment (PPE)

The following PPE is recommended as a minimum standard for handling 2-(4-
Benzhydrylpiperazin-1-yl)ethanol.

Laboratory Personnel kit |
|
1
1
I
I

Recommended Persanal Protective Equipment

Y

Respirator (if ventilation is inadequate 7

Safety glasses with side-shields Lab coat Chemical-resistant gloves (e.g., nitrile) or aerosols are generated)

Click to download full resolution via product page

Personal Protective Equipment

Toxicological Information

Detailed toxicological data for this specific compound is largely unavailable in the public
domain. It is noted to be used in toxicological studies to understand the risks associated with
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piperazine derivatives.[1] The lack of comprehensive data necessitates handling this compound
as potentially hazardous.

Experimental Protocols

No detailed experimental protocols for safety testing or other procedures involving 2-(4-
Benzhydrylpiperazin-1-yl)ethanol were found in the publicly available literature. Researchers
should develop their own protocols based on the intended application and standard laboratory
safety guidelines.

Use in Research and Development

2-(4-Benzhydrylpiperazin-1-yl)ethanol is utilized in several areas of scientific research:

o Neuroscience Research: As a research chemical to study the effects of piperazine
derivatives on the central nervous system.[1]

o Pharmaceutical Development: As a starting material or intermediate in the synthesis of new
drug candidates.[1]

» Toxicological Studies: As a test compound to evaluate the potential health risks of piperazine

2-(4-Benzhydrylpiperazin-1-yl)ethanol

i Primary Research Applications ¢

derivatives.[1]

Toxicological Profiling of

Study of CNS Effects Intermediate in Drug Synthesis Piperazine Derivatives

Click to download full resolution via product page

Research and Development Uses
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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